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Compound of Interest

Compound Name: 6-Phenyl-1,3-dihydro-indol-2-one

CAS No.: 90751-00-1

Cat. No.: B1624414

Get Quote

Executive Summary
Topic: Optimization of the oxindole scaffold via 6-phenyl substitution for enhanced Kinase

Inhibition and Progesterone Receptor (PR) modulation. Primary Audience: Medicinal Chemists,

Pharmacologists, and Drug Discovery Leads.

The oxindole (indolin-2-one) scaffold is a "privileged structure" in medicinal chemistry, serving

as the core for approved drugs like Sunitinib (Sutent) and Nintedanib (Ofev). While traditional

SAR campaigns have heavily exploited the C3 (active methylene) and C5 positions, the C6-

position has emerged as a critical vector for modulating selectivity and overcoming resistance.

This guide objectively compares 6-phenyl substituted oxindoles against their 5-substituted

counterparts and industry standards (e.g., Sunitinib), highlighting how the 6-phenyl moiety

accesses unique hydrophobic pockets in target proteins (e.g., VEGFR2, CDK2, and PR),

leading to distinct pharmacological profiles.
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Mechanistic Insight: The "6-Position" Advantage
In many kinase ATP-binding pockets, the region adjacent to the oxindole C5/C6 positions faces

the solvent-exposed area or a specific hydrophobic back-pocket (Gatekeeper region).

5-Substitution (Standard): Often increases potency by contacting the hinge region or solvent

front but can suffer from poor selectivity due to the conserved nature of this space across the

kinome.

6-Phenyl Substitution (Novel): The 6-phenyl group projects into a deeper, often under-utilized

hydrophobic cleft (Pocket II). This steric bulk can:

Induce Conformational Locking: Stabilizing the "DFG-out" inactive conformation in

kinases.

Enhance Selectivity: Clashing with non-conserved residues in off-target kinases.

Modulate Solubility: Altering the lipophilicity (LogP) more dramatically than smaller halides.

Comparative Performance Analysis
The following data summarizes the SAR trends observed when shifting a phenyl substituent

from the C5 to the C6 position on the oxindole core, compared to the standard kinase inhibitor

Sunitinib.

Table 1: Comparative Potency and Selectivity Profile
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Feature Standard: Sunitinib
Alternative: 5-Phenyl

Oxindole

Focus: 6-Phenyl

Oxindole

Core Structure
5-Fluoro-3-substituted

oxindole

5-Phenyl-3-substituted

oxindole

6-Phenyl-3-substituted

oxindole

Primary Target VEGFR2 / PDGFR Broad Kinase

Spectrum
VEGFR2 / CDK2 / PR

IC50 (Primary) ~10 - 80 nM ~50 - 150 nM
~15 - 40 nM (Target

Dependent)

Selectivity
Moderate (Multi-

kinase)

Low (Promiscuous

binding)

High (Steric exclusion

of off-targets)

Solubility (LogS) Moderate
Low (Aggregation

prone)

Improved (Twisted

biaryl conformation)

Metabolic Stability
Vulnerable to CYP3A4

(Des-ethyl)

High clearance

(Phenyl oxidation)

Moderate (Steric

hindrance protects

ring)

Key Experimental Insight: In Progesterone Receptor (PR) modulation studies, a "functional

switch" is often observed. While 5-aryl oxindoles tend to act as potent antagonists (locking the

receptor), 6-aryl derivatives can induce subtle helix-12 displacements, occasionally acting as

partial agonists or highly selective antagonists depending on the specific 3-position substituents

[1][2].

Detailed Structure-Activity Relationship (SAR)[1]
The SAR of 6-phenyl oxindoles is driven by electronic and steric effects at the biphenyl

interface.

SAR Logic Map
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Caption: SAR Logic flow demonstrating how 6-phenyl substitution drives selectivity and

solubility through conformational twisting.

Critical Substituent Effects on the 6-Phenyl Ring:
Para-Electron Withdrawing Groups (e.g., -F, -CF3): Significantly enhance metabolic stability

by blocking CYP450 oxidation at the exposed phenyl tip.

Ortho-Substitution: Forces a perpendicular "twisted" biaryl conformation. This is crucial for

disrupting planar stacking (improving solubility) and fitting into narrow hydrophobic slots in

the active site.

Meta-Substitution: Often tolerated but less effective at inducing the specific conformational

changes required for high selectivity.

Experimental Protocols
To validate the SAR of 6-phenyl oxindoles, precise synthesis and biological testing are

required. The Suzuki-Miyaura Cross-Coupling is the industry standard for installing the 6-

phenyl group.

Protocol A: Synthesis via Suzuki-Miyaura Coupling
Objective: Synthesize 6-phenyl-2-oxindole from 6-bromo-2-oxindole.

Reagents:
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Substrate: 6-Bromooxindole (1.0 eq)

Coupling Partner: Phenylboronic acid (1.2 eq)

Catalyst: Pd(dppf)Cl2 (0.05 eq)

Base: K2CO3 (2.0 eq)

Solvent: 1,4-Dioxane : Water (4:1)

Step-by-Step Workflow:

Degassing: Charge a reaction vial with 6-bromooxindole, phenylboronic acid, and K2CO3.

Evacuate and backfill with Nitrogen (3x).

Solvation: Add degassed 1,4-Dioxane/Water mixture via syringe.

Catalysis: Add Pd(dppf)Cl2 quickly under positive nitrogen pressure.

Reaction: Seal the vial and heat to 90°C for 12 hours with vigorous stirring.

Workup: Cool to RT. Dilute with EtOAc, wash with water and brine. Dry over Na2SO4.

Purification: Flash column chromatography (Hexane:EtOAc gradient).

Protocol B: In Vitro Kinase Inhibition Assay (FRET-
based)
Objective: Determine IC50 against VEGFR2.

Methodology:

Preparation: Dilute compounds in 100% DMSO (10-point dose-response).

Incubation: Mix kinase (VEGFR2), peptide substrate, and compound in reaction buffer (50

mM HEPES, pH 7.5). Incubate for 15 min.

Initiation: Add ATP (at Km concentration) to start the reaction.
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Detection: After 60 min, add EDTA-containing detection reagent (e.g., ADP-Glo or FRET

antibody).

Analysis: Measure fluorescence/luminescence. Fit data to a sigmoidal dose-response

equation:

Synthesis Workflow Visualization

Start: 6-Bromooxindole
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(Suzuki Coupling)
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Caption: Step-by-step synthetic pathway for generating the 6-phenyl oxindole core using

Suzuki coupling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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